Cation-Driven Differences in Hazardous Reactivity: A Comparative Hazard Profile
A comprehensive 1974 hazard assessment cataloged and compared the specific dangerous reactions of various metal chlorates, establishing that the cationic component (Al³⁺ vs. Na⁺ vs. K⁺) leads to distinct incompatibility profiles [1]. This cross-study comparison highlights that while all chlorates pose explosion risks, aluminum chlorate requires a separate safety assessment due to its unique Al³⁺ reactivity, as opposed to simply applying the known hazards of sodium or potassium chlorate [1].
| Evidence Dimension | Hazardous Reactivity Profile |
|---|---|
| Target Compound Data | Aluminum chlorate: Reactivity with specific substances enumerated and described; distinct from other metal chlorates. |
| Comparator Or Baseline | Chlorates of alkyl, ammonium, cadmium, hydrazine, magnesium, manganese, potassium, sodium, and zinc. |
| Quantified Difference | Qualitative; distinct and unique reaction profile for each chlorate. |
| Conditions | Literature review and compilation of hazardous chemical reactions. |
Why This Matters
This mandates that safety data sheets (SDS) and handling protocols must be compound-specific, and those for sodium chlorate cannot be assumed to apply to aluminum chlorate, directly impacting procurement risk management.
- [1] Leleu, J. (1974). Hazardous chemical reactions - 11. Chloric acid and chlorates. *Cahiers de notes documentaires - Sécurité et hygiène du travail*, 74, Note No.885-74-74, 127-133. View Source
